Cas no 2580254-65-3 (3-Bromo-6-(dimethylamino)pyridine-2-carboxylic acid)

• Product Name: 3-Bromo-6-(dimethylamino)pyridine-2-carboxylic acid
• CAS No: 2580254-65-3
• MF: C₈H₉BrN₂O₂
• MW: 245.073261022568
• MDL: MFCD33020566
• CID: 5671476
• PubChem ID: 155858886
• Update Time: 2025-06-14

3-Bromo-6-(dimethylamino)pyridine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-6-(dimethylamino)pyridine-2-carboxylic acid
• EN300-26860799
• 2580254-65-3

• MDL： MFCD33020566
• Inchi： 1S/C8H9BrN2O2/c1-11(2)6-4-3-5(9)7(10-6)8(12)13/h3-4H,1-2H3,(H,12,13)
• InChI Key： FBPDRMIFDRGJKE-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=NC=1C(=O)O)N(C)C

Computed Properties

• Exact Mass: 243.98474g/mol
• Monoisotopic Mass: 243.98474g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 199
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 53.4Ų

Additional information on 3-Bromo-6-(dimethylamino)pyridine-2-carboxylic acid

Comprehensive Overview of 3-Bromo-6-(dimethylamino)pyridine-2-carboxylic acid (CAS No. 2580254-65-3)

3-Bromo-6-(dimethylamino)pyridine-2-carboxylic acid (CAS No. 2580254-65-3) is a specialized organic compound that has garnered significant attention in the fields of pharmaceutical research and chemical synthesis. This compound, characterized by its unique brominated pyridine core and dimethylamino substituent, serves as a versatile intermediate in the development of bioactive molecules. Its molecular structure, which combines a carboxylic acid functionality with a halogenated aromatic ring, makes it particularly valuable for constructing complex heterocyclic frameworks.

In recent years, the demand for 3-Bromo-6-(dimethylamino)pyridine-2-carboxylic acid has surged due to its applications in medicinal chemistry and drug discovery. Researchers are increasingly exploring its potential as a building block for kinase inhibitors, a class of compounds pivotal in treating cancers and inflammatory diseases. The compound's CAS No. 2580254-65-3 is frequently searched in academic databases and chemical supplier catalogs, reflecting its growing relevance in high-throughput screening and structure-activity relationship (SAR) studies.

One of the key advantages of 3-Bromo-6-(dimethylamino)pyridine-2-carboxylic acid lies in its synthetic flexibility. The bromo group at the 3-position allows for facile cross-coupling reactions, such as Suzuki-Miyaura or Buchwald-Hartwig couplings, enabling the introduction of diverse aryl or heteroaryl moieties. Meanwhile, the dimethylamino substituent enhances the electron density of the pyridine ring, facilitating further functionalization. These properties align with current trends in fragment-based drug design, where modular compounds like this are prized for their ability to rapidly generate lead compounds.

From a green chemistry perspective, the synthesis and utilization of 3-Bromo-6-(dimethylamino)pyridine-2-carboxylic acid have been optimized to minimize environmental impact. Modern protocols emphasize atom economy and catalytic processes, addressing the pharmaceutical industry's push toward sustainable practices. This resonates with the broader scientific community's focus on ESG (Environmental, Social, and Governance) principles in chemical manufacturing.

Analytical characterization of CAS No. 2580254-65-3 typically involves advanced techniques such as NMR spectroscopy, high-resolution mass spectrometry (HRMS), and HPLC purity analysis. These methods ensure the compound meets stringent quality standards required for preclinical research. The compound's stability under various pH conditions and solubility profiles are also critical parameters investigated during formulation development.

In the context of AI-driven drug discovery, 3-Bromo-6-(dimethylamino)pyridine-2-carboxylic acid has emerged as a valuable input for machine learning models predicting molecular properties. Its structural features are often used to train algorithms for virtual screening and de novo molecular design, topics frequently queried in scientific search engines. This intersection of computational chemistry and experimental validation underscores the compound's multidisciplinary appeal.

Supply chain dynamics for 3-Bromo-6-(dimethylamino)pyridine-2-carboxylic acid reflect broader trends in fine chemical distribution. With increasing globalization, ensuring regulatory compliance across jurisdictions (e.g., REACH, FDA guidelines) has become paramount. Suppliers now emphasize certificates of analysis (CoA) and Good Manufacturing Practice (GMP) documentation to meet the needs of contract research organizations (CROs) and pharmaceutical innovators.

Future research directions for CAS No. 2580254-65-3 may explore its utility in proteolysis-targeting chimeras (PROTACs), a revolutionary approach in targeted protein degradation. The compound's ability to serve as a linker or warhead component in such bifunctional molecules could unlock new therapeutic paradigms. This aligns with trending searches in bioconjugation chemistry and next-generation therapeutics.

In summary, 3-Bromo-6-(dimethylamino)pyridine-2-carboxylic acid represents a critical tool in modern chemical research. Its multifaceted applications—from small-molecule drug development to computational modeling—position it at the forefront of innovation. As scientific inquiries continue to evolve, this compound's CAS No. 2580254-65-3 will likely remain a staple in laboratories pushing the boundaries of life sciences and material innovation.